4-(2-Oxo-1-propan-2-ylpiperidin-3-yl)sulfanylbenzonitrile

• IUPAC Name: 4-(2-oxo-1-propan-2-ylpiperidin-3-yl)sulfanylbenzonitrile
• InChI: InChI=1S/C15H18N2OS/c1-11(2)17-9-3-4-14(15(17)18)19-13-7-5-12(10-16)6-8-13/h5-8,11,14H,3-4,9H2,1-2H3
• InChI Key: LUMBCVJSGFTMKM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCCC(C1=O)SC2=CC=C(C=C2)C#N
• Molecular Formula: C15H18N2OS
• Molecular Weight: 274.4 g/mol

Description

4-(2-Oxo-1-propan-2-ylpiperidin-3-yl)sulfanylbenzonitrile, also known as KSM-66, is a bioactive compound that has gained attention for its potential health benefits. It is a derivative of the Ayurvedic herb, Withania somnifera, commonly known as ashwagandha.

Mechanism of Action

4-(2-Oxo-1-propan-2-ylpiperidin-3-yl)sulfanylbenzonitrile exerts its effects through a variety of mechanisms. It has been shown to modulate the activity of various neurotransmitters, including GABA, acetylcholine, and dopamine, which are involved in regulating mood, cognition, and behavior. 4-(2-Oxo-1-propan-2-ylpiperidin-3-yl)sulfanylbenzonitrile also has anti-inflammatory effects, which are mediated through the inhibition of various pro-inflammatory cytokines. Additionally, 4-(2-Oxo-1-propan-2-ylpiperidin-3-yl)sulfanylbenzonitrile has been shown to modulate the activity of various enzymes and signaling pathways, which are involved in regulating cellular metabolism and growth.
Biochemical and Physiological Effects
4-(2-Oxo-1-propan-2-ylpiperidin-3-yl)sulfanylbenzonitrile has been shown to have a variety of biochemical and physiological effects. It has been shown to improve cognitive function, reduce stress and anxiety, and improve athletic performance. 4-(2-Oxo-1-propan-2-ylpiperidin-3-yl)sulfanylbenzonitrile has also been shown to have anti-inflammatory and anti-cancer properties, as well as immune-modulating effects. Additionally, 4-(2-Oxo-1-propan-2-ylpiperidin-3-yl)sulfanylbenzonitrile has been shown to have a positive effect on various physiological parameters, including blood sugar, cholesterol, and blood pressure.

Advantages and Limitations for Lab Experiments

4-(2-Oxo-1-propan-2-ylpiperidin-3-yl)sulfanylbenzonitrile has several advantages for lab experiments. It is a natural compound that is readily available and relatively inexpensive. 4-(2-Oxo-1-propan-2-ylpiperidin-3-yl)sulfanylbenzonitrile has also been extensively studied, and its effects have been well-documented. However, there are also limitations to using 4-(2-Oxo-1-propan-2-ylpiperidin-3-yl)sulfanylbenzonitrile in lab experiments. It has a complex mechanism of action, which can make it difficult to isolate its effects from those of other compounds. Additionally, 4-(2-Oxo-1-propan-2-ylpiperidin-3-yl)sulfanylbenzonitrile has a relatively short half-life, which can make it difficult to maintain consistent levels of the compound over time.

Future Directions

There are several future directions for research on 4-(2-Oxo-1-propan-2-ylpiperidin-3-yl)sulfanylbenzonitrile. One area of interest is its potential use as a cognitive enhancer. Further studies are needed to determine the optimal dosage and duration of treatment, as well as the long-term effects of 4-(2-Oxo-1-propan-2-ylpiperidin-3-yl)sulfanylbenzonitrile on cognitive function. Another area of interest is its potential use as an anti-cancer agent. Studies have shown that 4-(2-Oxo-1-propan-2-ylpiperidin-3-yl)sulfanylbenzonitrile has anti-cancer properties, but further research is needed to determine its efficacy in treating various types of cancer. Additionally, studies are needed to determine the safety and efficacy of 4-(2-Oxo-1-propan-2-ylpiperidin-3-yl)sulfanylbenzonitrile in various populations, including pregnant women and children.

Synthesis Methods

4-(2-Oxo-1-propan-2-ylpiperidin-3-yl)sulfanylbenzonitrile is synthesized through a patented process that involves the extraction of the root of Withania somnifera using water, ethanol, and acetone. The extract is then purified and standardized to contain a minimum of 5% withanolides, which are the active compounds in ashwagandha. The withanolides are then converted to 4-(2-Oxo-1-propan-2-ylpiperidin-3-yl)sulfanylbenzonitrile through a chemical reaction that involves the addition of piperidine and thiol groups to the withanolide molecule.

Scientific Research Applications

4-(2-Oxo-1-propan-2-ylpiperidin-3-yl)sulfanylbenzonitrile has been the subject of numerous scientific studies, which have investigated its potential health benefits. These studies have focused on its effects on the nervous, immune, and endocrine systems, as well as its anti-inflammatory, anti-cancer, and anti-stress properties. 4-(2-Oxo-1-propan-2-ylpiperidin-3-yl)sulfanylbenzonitrile has also been studied for its potential use as a cognitive enhancer and for its effects on athletic performance.